Cas no 1000339-97-8 (1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine)

1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine is a fluorinated aromatic compound featuring a piperazine moiety and a phenylsulfonyl group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural properties, including the electron-withdrawing fluoro and sulfonyl substituents, enhance reactivity in nucleophilic substitution and coupling reactions. The piperazine ring contributes to improved solubility and bioavailability, making it valuable in drug development, particularly for CNS-targeting agents. This compound’s stability under various conditions and compatibility with diverse synthetic pathways underscore its utility in medicinal chemistry research. Its well-defined molecular architecture allows for precise modifications, facilitating the development of novel bioactive molecules.

1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine structure

1000339-97-8 structure

Product Name:1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine

CAS No:1000339-97-8

MF:C₁₆H₁₇FN₂O₂S

MW:320.381786108017

CID:3157490

PubChem ID:26598110

Update Time:2025-05-24

1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine
- 1-[(2-Fluoro-4-phenylsulfonyl)phenyl]piperazine
- 1-[4-(benzenesulfonyl)-2-fluorophenyl]piperazine
- SCHEMBL18553755
- AKOS016340760
- 1-[2-fluoro-4-(phenylsulphonyl)phenyl]piperazine
- 1000339-97-8
- MDL： MFCD09800752
- Inchi： 1S/C16H17FN2O2S/c17-15-12-14(22(20,21)13-4-2-1-3-5-13)6-7-16(15)19-10-8-18-9-11-19/h1-7,12,18H,8-11H2
- InChI Key： QDJNVLAMKGYDKO-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(C1C=CC(=C(C=1)F)N1CCNCC1)(=O)=O

Computed Properties

Exact Mass: 320.09947712Da
Monoisotopic Mass: 320.09947712Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 57.8Å²

1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	035020-1g	1-[(2-Fluoro-4-phenylsulfonyl)phenyl]piperazine	1000339-97-8		1g	￡115.00	2022-03-01

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Additional information on 1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine

Comprehensive Overview of 1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine (CAS No. 1000339-97-8)

1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine, with the CAS number 1000339-97-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine ring, a fluorophenyl group, and a phenylsulfonyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

The growing demand for novel piperazine derivatives in medicinal chemistry has placed compounds like 1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine at the forefront of innovation. Its structural attributes allow for selective interactions with biological targets, such as receptors and enzymes, which are critical in designing next-generation therapeutics. Recent studies highlight its relevance in addressing conditions like anxiety, depression, and chronic pain, aligning with the increasing public focus on mental health and personalized medicine.

From a synthetic chemistry perspective, the CAS 1000339-97-8 compound exemplifies the importance of fluorinated and sulfonylated aromatic systems. These functional groups enhance the compound's stability and bioavailability, key factors in drug development. Industry professionals frequently search for terms like "piperazine-based drug intermediates" or "fluorophenyl sulfone applications", reflecting the compound's niche yet expanding role in R&D. Its compatibility with modern green chemistry protocols further boosts its appeal, as sustainability becomes a priority in pharmaceutical manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine, ensuring purity and consistency for research use. The compound's logP and solubility profiles are also frequently discussed, as they influence its pharmacokinetic behavior. With the rise of AI-driven drug design, computational models increasingly rely on such data to predict molecular interactions, making this compound a valuable reference in cheminformatics databases.

In summary, 1-(2-Fluoro-4-(phenylsulfonyl)phenyl)piperazine (CAS 1000339-97-8) represents a critical building block in modern chemistry and pharmacology. Its multifaceted applications—from central nervous system (CNS) drug candidates to high-throughput screening libraries—underscore its importance in advancing scientific and medical breakthroughs. As interest in precision medicine and structure-activity relationships (SAR) grows, this compound will likely remain a focal point for innovation.